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Compound of Interest

1H-Pyrazole-4-carbaldehyde
Compound Name:

hydrochloride
CAS No.: 1197230-88-8; 35344-95-7
Cat. No.: B3005190

Get Quote

Executive Summary

1H-pyrazole-4-carbaldehyde hydrochloride (CAS: 1197230-88-8) is a critical intermediate in
the synthesis of bioactive pyrazole derivatives.[1] While the hydrochloride salt form significantly
enhances aqueous solubility compared to its free base counterpart (CAS: 35344-95-7), it
introduces specific challenges regarding pH stability and oxidative degradation.[1]

This guide provides a technical analysis of the solvation thermodynamics in water versus
Dimethyl Sulfoxide (DMSO).[1] It establishes a self-validating protocol for stock solution
preparation, ensuring reproducibility in drug development and mechanistic assays.

Part 1: Physicochemical Profile & Solvation
Thermodynamics[1]

To manipulate the solubility of this compound effectively, one must understand the structural
forces at play.[1]
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Structural Analysis[1]

Compound: 1H-pyrazole-4-carbaldehyde hydrochloride[1][2]

Molecular Weight: 132.55 g/mol [1][2]

Core Moiety: A 5-membered aromatic heterocycle (pyrazole) containing two nitrogen atoms.

[1]3]

Functional Groups:

o C4-Formyl group (Aldehyde): Electrophilic; susceptible to oxidation (to carboxylic acid)
and nucleophilic attack.[1]

o Hydrochloride Salt: Protonation typically occurs at the pyridine-like nitrogen (

), disrupting the crystal lattice energy of the free base and facilitating ionic solvation.[1]

Theoretical Solvation Mechanism

The dissolution process differs fundamentally between the aqueous and organic phases.[1]
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Figure 1. Comparative solvation mechanisms. Water relies on ionic dissociation leading to pH
changes, while DMSO relies on polar interactions maintaining ion pairs.[1]
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Part 2: Solubility in Water (The Aqueous Phase)[1]
Solubility Profile

e Solubility: High (>50 mg/mL estimated).[1] The ionic nature of the hydrochloride salt
overcomes the hydrophobic character of the aromatic ring.[1]

e pH Implication: Dissolution releases protons (

) alongside chloride ions.[1] A 10 mM solution can significantly lower the pH of unbuffered
water (often to pH < 4.0).[1]

 Stability Risk:

o Aldehyde Oxidation:[1] In aqueous environments, the aldehyde is prone to autoxidation to
1H-pyrazole-4-carboxylic acid, especially at neutral or alkaline pH.[1]

o Hydrate Formation:[1] Aldehydes can form gem-diols in water, complicating NMR
interpretation.[1]

Strategic Recommendation

Use water only for immediate usage or when the assay specifically demands an aqueous
vehicle.[1] Always check the pH after dissolution.[1] If the final assay is sensitive to acidity (e.g.,
cell culture), the solution must be buffered (e.g., PBS) immediately upon dilution, not in the
stock.[1]

Part 3: Solubility in DMSO (The Organic Phase)
Solubility Profile

o Solubility: Very High (>100 mg/mL estimated).[1] DMSO is a polar aprotic solvent that
effectively solvates both the organic cation and the chloride anion.[1]

 Stability Advantage: DMSO suppresses the ionization of the acidic proton compared to
water, potentially slowing degradation rates.[1]

e Freezing Risk: DMSO freezes at 18.5°C. Repeated freeze-thaw cycles can induce
precipitation or allow condensation (water) to enter the vial, accelerating degradation.[1]
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Strategic Recommendation

DMSO is the Gold Standard for preparing stock solutions (typically 10 mM to 100 mM).[1] It
allows for long-term storage at -20°C with minimal degradation, provided the container is
sealed against moisture.[1]

. ¢ : ol selecti

Feature Water (Aqueous) DMSO (Organic)
Solubility Limit High (>50 mg/mL) Very High (>100 mg/mL)
Dissolution Rate Fast (lonic dissociation) Moderate (Viscosity limited)
pH Impact Acidic (Requires buffering) Neutral/Slightly Acidic
Oxidation Risk High (Dissolved Oxygen) Low (If degassed)
Biological Toxicity None Toxic to cells >0.1% v/v
Recommended Use Acute working solutions Long-term Stock Storage

Part 5: Experimental Protocols
Protocol A: Preparation of 100 mM Stock in DMSO

Objective: Create a stable, high-concentration master stock for long-term storage.

Calculate Mass: For 1 mL of 100 mM stock:

[1]

Weighing: Weigh ~13.3 mg of 1H-pyrazole-4-carbaldehyde HCI into a sterile amber glass vial
(protects from light).

Solvent Addition: Add DMSO (molecular biology grade, >99.9%) to the calculated volume.

o Note: Do not assume 1 mL solvent = 1 mL final volume.[1] Add 80% of target volume,
dissolve, then top up.[1]

Dissolution: Vortex for 30 seconds. If particles persist, sonicate for 1 minute at ambient
temperature.[1]
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o Self-Validation Step: Inspect against a light source.[1][4][5] The solution must be
completely clear. Any turbidity indicates incomplete solvation or impurities.[1]

o Storage: Aliguot into single-use vials (e.g., 50 pL) to avoid freeze-thaw cycles. Store at -20°C
or -80°C.

Protocol B: Aqueous Dilution & pH Verification

Objective: Prepare a working solution for a biological assay while mitigating acidity.[1]

Thaw: Thaw one DMSO aliquot at Room Temperature (RT).

Dilution: Dilute the DMSO stock into the aqueous buffer (e.g., PBS pH 7.4) to the desired
concentration (e.g., 100 uM).

o Rule: Keep final DMSO concentration < 0.5% (or < 0.1% for sensitive cells).[1]

Mixing: Vortex immediately to prevent localized precipitation.[1]

Self-Validation (pH Check):
o Using a micro-pH probe or pH paper, verify the final pH.[1]
o Pass Criteria: pH should remain within £0.2 units of the buffer's starting pH.[1]

o Fail Criteria: If pH drops significantly, the buffer capacity is insufficient.[1] Increase buffer
strength (e.g., 10 mM to 50 mM HEPES).

Decision Logic for Assay Development
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Start: Select Solvent
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No (Immediate Use)

Assay Type?

Cell/Enzyme Assay Chemical Synthesis

Aqueous Rxn Organic Rxn

Use Water/Buffer
Prepare Fresh Daily

Use DMSO (100 mM)
Store at -20°C

Is DMSO tolerated?

Dilute DMSO Stock Dissolve directly in
into Buffer (keep <0.5%) Buffer (Check pH)

Click to download full resolution via product page
Figure 2: Decision matrix for solvent selection based on application and stability requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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